Cas no 872861-85-3 (3-({1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)pyridine
• CAS No: 872861-85-3
• MF: C₁₇H₁₂ClN₅S
• MW: 353.828680038452
• CID: 6278584
• PubChem ID: 7162111
• Update Time: 2025-10-30

3-({1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)pyridine
• SR-01000018378
• F1874-0858
• CCG-350149
• 3-({[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}methyl)pyridine
• 872861-85-3
• SR-01000018378-1
• 1-(3-chlorophenyl)-4-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyrimidine
• 1-(3-chlorophenyl)-4-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyrimidine
• AKOS024615675

• Inchi： 1S/C17H12ClN5S/c18-13-4-1-5-14(7-13)23-16-15(9-22-23)17(21-11-20-16)24-10-12-3-2-6-19-8-12/h1-9,11H,10H2
• InChI Key： BEFZTJMWOCVHHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2C(C=N1)=C(N=CN=2)SCC1C=NC=CC=1

Computed Properties

• Exact Mass: 353.0501943g/mol
• Monoisotopic Mass: 353.0501943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-({1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)pyridine

Compound CAS No 872861-85-3: 3-({1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)pyridine

The compound with CAS No 872861-85-3, known as 3-({1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrazolo[3,4-d]pyrimidine moiety, linked through a sulfanyl group. The presence of a chlorine substituent on the phenyl ring further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate for the development of novel therapeutic agents. Its structure suggests potential interactions with various biological targets, including kinases and other enzyme systems. Researchers have explored its ability to modulate cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders. The sulfanyl group, in particular, has been identified as a key functional group that contributes to its bioactivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, has significantly improved the efficiency of its production. These methods not only reduce the time required for synthesis but also minimize the generation of by-products, aligning with the principles of green chemistry.

In terms of biological evaluation, this compound has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown that it exhibits potent inhibitory activity against certain kinase enzymes, which are critical for cell proliferation and survival. This selectivity makes it a strong candidate for further development into targeted therapies. Additionally, its pharmacokinetic profile has been optimized through structural modifications, enhancing its bioavailability and reducing potential toxicity.

One of the most exciting aspects of this compound is its potential application in precision medicine. By targeting specific molecular abnormalities present in certain cancers, it could offer a more effective and less toxic alternative to conventional chemotherapy. Recent advancements in genomics and proteomics have enabled researchers to identify patient populations who are most likely to benefit from such targeted therapies.

Furthermore, the structural versatility of this compound allows for extensive modifications to enhance its therapeutic properties. For instance, researchers have explored the substitution of different halogens on the phenyl ring to investigate their effects on binding affinity and selectivity. These studies have provided valuable insights into the relationship between chemical structure and biological activity.

In conclusion, CAS No 872861-85-3 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a leading candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a significant impact in the field of oncology and beyond.